Cas no 2229138-12-7 (1-1-(3,3-difluorocyclobutyl)cyclopropylcyclopropan-1-amine)

• Product Name: 1-1-(3,3-difluorocyclobutyl)cyclopropylcyclopropan-1-amine
• CAS No: 2229138-12-7
• MF: C₁₀H₁₅F₂N
• MW: 187.229609727859
• CID: 6335714
• PubChem ID: 165841177
• Update Time: 2025-10-28

1-1-(3,3-difluorocyclobutyl)cyclopropylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-1-(3,3-difluorocyclobutyl)cyclopropylcyclopropan-1-amine
• 2229138-12-7
• 1-[1-(3,3-difluorocyclobutyl)cyclopropyl]cyclopropan-1-amine
• EN300-1948387

• Inchi： 1S/C10H15F2N/c11-10(12)5-7(6-10)8(1-2-8)9(13)3-4-9/h7H,1-6,13H2
• InChI Key： HNCYXHULPZOCSP-UHFFFAOYSA-N
• SMILES： FC1(CC(C1)C1(CC1)C1(CC1)N)F

Computed Properties

• Exact Mass: 187.11725581g/mol
• Monoisotopic Mass: 187.11725581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 26Ų

Additional information on 1-1-(3,3-difluorocyclobutyl)cyclopropylcyclopropan-1-amine

1-1-(3,3-Difluorocyclobutyl)cyclopropylcyclopropan-1-amine

The compound 1-1-(3,3-difluorocyclobutyl)cyclopropylcyclopropan-1-amine (CAS No. 2229138-12-7) is a highly specialized chemical entity with a complex structure that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique bicyclic framework, which incorporates both cyclobutane and cyclopropane rings, along with a fluorine-substituted group. The presence of these structural elements endows the molecule with distinctive electronic and steric properties, making it a valuable subject for research and potential applications in drug design and advanced materials.

Recent studies have highlighted the importance of difluorocyclobutyl groups in modulating the electronic properties of molecules. The fluorine atoms in this compound act as electron-withdrawing groups, which can significantly influence the reactivity and stability of the molecule. This feature is particularly advantageous in the development of new pharmaceutical agents, where precise control over electronic interactions is crucial for achieving desired therapeutic effects. Furthermore, the cyclopropylcyclopropanamine core of the molecule introduces additional strain and rigidity, which can enhance its binding affinity to specific biological targets.

One of the most intriguing aspects of 1-1-(3,3-difluorocyclobutyl)cyclopropylcyclopropan-1-amine is its potential role in supramolecular chemistry. Researchers have explored its ability to form stable complexes with other molecules through non-covalent interactions such as hydrogen bonding and π-interactions. These findings suggest that the compound could serve as a building block for constructing advanced materials with tailored properties, such as stimuli-responsive polymers or self-healing materials.

In terms of synthesis, this compound represents a significant challenge due to its highly strained structure. Traditional synthetic methods often struggle to achieve the desired stereochemistry and regioselectivity in such systems. However, recent advancements in catalytic asymmetric synthesis and transition-metal-mediated cycloaddition reactions have opened new avenues for constructing this molecule efficiently. These methods not only improve yield but also allow for greater control over the stereochemical outcome, which is essential for optimizing its properties.

The application of difluorocyclobutane derivatives in organic electronics has also been a topic of intense research. The fluorine atoms in these compounds are known to enhance conjugation and improve charge transport properties, making them promising candidates for use in organic semiconductors and light-emitting diodes (OLEDs). Preliminary studies on cyclopropylcyclopropanamine derivatives have demonstrated their ability to act as efficient charge carriers, further underscoring their potential in this field.

Another area where 1-1-(3,3-difluorocyclobutyl)cyclopropylcyclopropan-1-amine has shown promise is in catalysis. Its unique structure allows it to act as a chiral ligand in asymmetric catalysis, facilitating the formation of enantioselective products in various reactions. This property is particularly valuable in the pharmaceutical industry, where enantiomerically pure compounds are often required for drug development.

In conclusion, 1-1-(3,3-difluorocyclobutyl)cyclopropylcyclopropan-1-amine (CAS No. 2229138-12-7) stands out as a multifaceted compound with diverse applications across multiple disciplines. Its complex structure and unique chemical properties make it an invaluable tool for researchers seeking to push the boundaries of organic chemistry and materials science. As ongoing studies continue to uncover new insights into its behavior and potential uses, this compound is poised to play an increasingly important role in both academic research and industrial applications.